Cas no 1261460-06-3 (4-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl)

• Product Name: 4-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261460-06-3
• MF: C₁₃H₈ClF₃O₂
• MW: 288.649633407593
• CID: 4996731
• Update Time: 2025-06-11

4-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H8ClF3O2/c14-9-4-5-11(12(18)7-9)8-2-1-3-10(6-8)19-13(15,16)17/h1-7,18H
• InChI Key： MTTNPBUMUJPXFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 5
• Topological Polar Surface Area: 29.5

Additional information on 4-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl

Comprehensive Overview of 4-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl (CAS No. 1261460-06-3)

4-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl, with the CAS number 1261460-06-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound belongs to the class of biphenyl derivatives, which are known for their versatile applications due to their unique structural and electronic properties. The presence of both chloro and trifluoromethoxy groups in its molecular structure enhances its reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 4-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl has surged, driven by their increasing use in drug discovery and development. Researchers are particularly interested in the trifluoromethoxy group due to its ability to improve the metabolic stability and bioavailability of pharmaceutical agents. This compound is often explored in the synthesis of small molecule inhibitors and biologically active compounds, aligning with the growing trend of personalized medicine and targeted therapies.

From an agrochemical perspective, 4-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl serves as a key building block for the development of novel pesticides and herbicides. The chloro and trifluoromethoxy substituents contribute to its efficacy in pest control, addressing the global challenge of crop protection amidst rising concerns about food security. This compound's potential to enhance the performance of agrochemical formulations has made it a subject of extensive research and development.

The synthesis and characterization of CAS 1261460-06-3 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its application in high-value industries. Additionally, the compound's stability under various conditions makes it a reliable candidate for large-scale production and commercialization.

Environmental and safety considerations are also paramount when working with 4-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl. Regulatory bodies emphasize the importance of sustainable and eco-friendly synthesis routes to minimize the environmental footprint. Researchers are actively exploring green chemistry approaches, such as catalytic processes and solvent-free reactions, to produce this compound more efficiently and safely.

In the realm of material science, 1261460-06-3 has shown promise in the development of advanced materials, including liquid crystals and organic semiconductors. Its unique electronic properties, attributed to the trifluoromethoxy group, make it suitable for applications in optoelectronics and flexible electronics. This aligns with the increasing demand for lightweight, durable, and energy-efficient materials in modern technology.

The versatility of 4-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl extends to its role in academic research. It is frequently used as a reference compound in studies investigating structure-activity relationships (SAR) and molecular docking. These studies are essential for understanding the interactions between small molecules and biological targets, paving the way for the discovery of new therapeutic agents.

As the scientific community continues to explore the potential of CAS 1261460-06-3, its applications are expected to expand further. The compound's ability to serve as a multifunctional intermediate in various chemical processes underscores its importance in both industrial and academic settings. With ongoing advancements in synthetic methodologies and analytical techniques, the future of 4-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl looks promising.

In conclusion, 4-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl (CAS No. 1261460-06-3) is a compound of significant scientific and industrial relevance. Its unique structural features and broad applicability make it a valuable asset in pharmaceuticals, agrochemicals, and material science. As research progresses, this compound is likely to play an even more pivotal role in addressing some of the most pressing challenges in these fields.